Cas no 33459-64-2 (Tetrazolo[1,5-b]isoquinoline)
Tetrazolo[1,5-b]isoquinoline structure
Product Name:Tetrazolo[1,5-b]isoquinoline
CAS No:33459-64-2
MF:C9H6N4
MW:170.170740604401
CID:1457929
Update Time:2024-08-23
Tetrazolo[1,5-b]isoquinoline Chemical and Physical Properties
Names and Identifiers
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- Tetrazolo[1,5-b]isoquinoline
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- Inchi: 1S/C9H6N4/c1-2-4-8-6-13-9(10-11-12-13)5-7(8)3-1/h1-6H
- InChI Key: JUVBOYIWPCCZGV-UHFFFAOYSA-N
- SMILES: C1=C2C(C=CC=C2)=CC2=NN=NN12
Computed Properties
- Exact Mass: 170.05938
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- Melting Point: 122 °C(Solv: methanol (67-56-1); water (7732-18-5))
- PSA: 43.08
- pka: 0.80±0.30(Predicted)
Tetrazolo[1,5-b]isoquinoline Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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